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Introduction

Adipaldehyde, also known as hexanedial, is a reactive dialdehyde with the chemical formula

(CH₂)₄(CHO)₂. It is a colorless liquid that serves as a versatile chemical intermediate, notably in

the synthesis of polymers.[1][2] Its high reactivity, stemming from the two aldehyde functional

groups, necessitates stringent safety and handling protocols in a laboratory setting to mitigate

potential hazards.[3] This guide provides an in-depth overview of the known safety data,

handling precautions, and emergency procedures for adipaldehyde to ensure its safe use by

researchers and professionals.

Hazard Identification and Classification
Adipaldehyde is considered a hazardous substance due to its reactivity and flammability.[3]

While specific GHS classification data is limited, it is known to be a toxic substance that can

cause irritation and burns upon contact with skin and eyes.[4] Inhalation of its vapor should be

strictly avoided.[4]

Physical and Chemical Properties
A summary of the key physical and chemical properties of adipaldehyde is presented in Table

1. This data is essential for understanding its behavior under various laboratory conditions and

for planning safe experiments.
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Table 1: Physical and Chemical Properties of Adipaldehyde

Property Value Reference(s)

Molecular Formula C₆H₁₀O₂ [1]

Molecular Weight 114.14 g/mol [1]

Appearance Colorless liquid [2][4]

Boiling Point
153.66°C to 189.8°C at 760

mmHg
[1][3][5][6]

Melting Point -8°C [2][5][6]

Flash Point 66.3°C [1][3][5][6][7]

Density 0.933 - 1.003 g/cm³ [1][3][5]

Vapor Pressure 0.56 mmHg at 25°C [1][7]

Solubility in Water 34 g/L at 20°C [1][8]

Toxicological Information
Detailed quantitative toxicological data for adipaldehyde, such as LD50 and LC50 values, are

not readily available in published literature.[8] However, the general toxicological profile of

aldehydes indicates that they are reactive compounds that can form adducts with DNA and

proteins, leading to cellular damage.[9][10][11] This reactivity is the basis for their irritant and

potential sensitizing properties.

For the purpose of illustrating the potential hazards associated with aldehydes, Table 2

provides the toxicological data for acetaldehyde, a related and well-studied aldehyde. It is

crucial to note that this data is not directly applicable to adipaldehyde and should be used for

general awareness of the potential hazards of the aldehyde chemical class.

Table 2: Toxicological Data for Acetaldehyde (for comparative purposes only)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 13 Tech Support

https://www.benchchem.com/product/b086109?utm_src=pdf-body
https://wap.guidechem.com/msds/1072-21-5.html
https://wap.guidechem.com/msds/1072-21-5.html
https://en.wikipedia.org/wiki/Adipaldehyde
https://www.chembk.com/en/chem/adipaldehyde
https://wap.guidechem.com/msds/1072-21-5.html
http://www.ichemical.com/products/1072-21-5.html
https://www.smolecule.com/products/s582775
https://wap.guidechem.com/dictionary/en/1072-21-5.html
https://en.wikipedia.org/wiki/Adipaldehyde
https://www.smolecule.com/products/s582775
https://wap.guidechem.com/dictionary/en/1072-21-5.html
https://wap.guidechem.com/msds/1072-21-5.html
http://www.ichemical.com/products/1072-21-5.html
https://www.smolecule.com/products/s582775
https://wap.guidechem.com/dictionary/en/1072-21-5.html
https://www.lookchem.com/casno1072-21-5.html
https://wap.guidechem.com/msds/1072-21-5.html
http://www.ichemical.com/products/1072-21-5.html
https://www.smolecule.com/products/s582775
https://wap.guidechem.com/msds/1072-21-5.html
https://www.lookchem.com/casno1072-21-5.html
https://wap.guidechem.com/msds/1072-21-5.html
https://www.chemicalbook.com/msds/adipaldehyde.pdf
https://www.benchchem.com/product/b086109?utm_src=pdf-body
https://www.chemicalbook.com/msds/adipaldehyde.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC6483939/
https://pubmed.ncbi.nlm.nih.gov/26917342/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11424613/
https://www.benchchem.com/product/b086109?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b086109?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Value Reference(s)

OSHA PEL (TWA) 200 ppm (360 mg/m³) [12][13]

ACGIH TLV (Ceiling) 25 ppm (45 mg/m³) [12][13]

NIOSH IDLH 2,000 ppm [12]

Lower Explosive Limit (LEL) 4.0% [12][13]

Upper Explosive Limit (UEL) 60% [13]

Carcinogenicity
Potential occupational

carcinogen
[12]

Safe Handling and Storage
Engineering Controls
All work with adipaldehyde should be conducted in a well-ventilated area, preferably within a

certified chemical fume hood.[4] Emergency eye wash stations and safety showers must be

readily accessible.[14]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory when handling adipaldehyde. The following

diagram outlines the recommended PPE.
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Personal Protective Equipment (PPE) for Adipaldehyde

Eye/Face Protection
(Safety goggles or face shield)

Skin Protection
(Chemical-resistant gloves, lab coat)

Respiratory Protection
(Use in fume hood; respirator if needed)

Protective Footwear
(Closed-toe shoes)

Click to download full resolution via product page

Caption: Recommended Personal Protective Equipment for handling adipaldehyde.

Eye and Face Protection: Wear chemical safety goggles conforming to EN 166 (EU) or

NIOSH (US) standards. A face shield may be necessary for splash hazards.[8]

Skin Protection: Wear impervious, chemical-resistant gloves (e.g., nitrile rubber).[8] A flame-

resistant lab coat or chemical protective apron should be worn to protect clothing and skin.[8]

[11]

Respiratory Protection: Work in a chemical fume hood to avoid inhalation of vapors.[4] If

exposure limits are exceeded or irritation is experienced, a full-face respirator with

appropriate cartridges should be used.[8]
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Footwear: Wear closed-toe shoes made of a material impervious to chemicals.[11]

General Handling Precautions
Avoid all contact with skin and eyes.[8]

Do not inhale vapors or mists.[4]

Use non-sparking tools and take precautionary measures against static discharge.[8]

Wash hands thoroughly after handling.[1]

Label all containers clearly.

Storage
Store adipaldehyde in a tightly closed container in a dry, cool, and well-ventilated place.[8]

Keep it away from heat, sparks, open flames, and other ignition sources.[9] Store separately

from incompatible materials such as strong oxidizing agents, acids, and bases.

Emergency Procedures
First Aid Measures
The following flowchart outlines the immediate first aid steps to be taken in case of exposure to

adipaldehyde.
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Adipaldehyde Exposure: First Aid Protocol

Exposure Occurs

Inhalation

Skin Contact

Eye Contact

Ingestion

Move to fresh air.
Provide oxygen or

artificial respiration if needed.

Remove contaminated clothing.
Wash skin with soap and

plenty of water.

Rinse eyes with water
for at least 15 minutes.

Rinse mouth with water.
Do NOT induce vomiting.

Seek Immediate
Medical Attention

Click to download full resolution via product page

Caption: First aid procedures for different routes of adipaldehyde exposure.

Inhalation: Move the victim to fresh air. If breathing is difficult, administer oxygen. If not

breathing, give artificial respiration. Seek immediate medical attention.[8]

Skin Contact: Immediately remove contaminated clothing. Wash the affected area with soap

and plenty of water. Seek medical attention if irritation persists.[8]
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Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[8]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Call a poison control center or seek immediate medical attention.

[8]

Fire-Fighting Measures
Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[8]

Specific Hazards: Adipaldehyde is flammable.[3] Vapors may travel to a source of ignition

and flash back.

Protective Equipment for Firefighters: Wear a self-contained breathing apparatus (SCBA)

and full protective gear.[8]

Accidental Release Measures
Personal Precautions: Evacuate personnel from the area. Wear appropriate PPE, including

respiratory protection.[8]

Environmental Precautions: Prevent the chemical from entering drains, sewers, or

waterways.[8]

Containment and Cleanup: Absorb the spill with an inert material (e.g., sand, earth) and

place it in a suitable, closed container for disposal.[8] Use non-sparking tools for cleanup.

Experimental Protocols: A General Guideline for
Safe Use
While specific experimental protocols for reactions involving adipaldehyde are not readily

available with detailed safety procedures, the following is a generalized protocol for handling a

reactive aldehyde in a laboratory synthesis. This should be adapted to the specifics of your

experiment.

Generic Aldehyde Reaction Protocol

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 13 Tech Support

https://www.chemicalbook.com/msds/adipaldehyde.pdf
https://www.chemicalbook.com/msds/adipaldehyde.pdf
https://www.chemicalbook.com/msds/adipaldehyde.pdf
https://www.benchchem.com/product/b086109?utm_src=pdf-body
http://www.ichemical.com/products/1072-21-5.html
https://www.chemicalbook.com/msds/adipaldehyde.pdf
https://www.chemicalbook.com/msds/adipaldehyde.pdf
https://www.chemicalbook.com/msds/adipaldehyde.pdf
https://www.chemicalbook.com/msds/adipaldehyde.pdf
https://www.benchchem.com/product/b086109?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b086109?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation:

Conduct a thorough risk assessment for the specific reaction, considering all reactants,

products, and potential byproducts.

Ensure the chemical fume hood is functioning correctly.

Assemble and inspect all necessary PPE.

Have appropriate spill cleanup materials and quenching agents readily available.

Reaction Setup:

Set up the reaction apparatus within the chemical fume hood.

Ensure all glassware is clean, dry, and free of cracks.

Use a heating mantle with a temperature controller; avoid open flames.

If the reaction is exothermic, have a cooling bath ready.

Reagent Handling:

Dispense adipaldehyde and other reagents within the fume hood.

Use a syringe or cannula for liquid transfers to minimize exposure.

Keep the adipaldehyde container tightly sealed when not in use.

Reaction Monitoring:

Monitor the reaction progress from outside the fume hood sash.

Do not leave the reaction unattended.

Work-up and Purification:

Quench the reaction carefully, considering any potential exothermic processes.
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Perform all extractions and purifications within the fume hood.

Handle all waste streams as hazardous.

Waste Disposal:

Dispose of all adipaldehyde-contaminated waste in a designated, labeled hazardous

waste container.[7][8]

Follow all institutional and local regulations for chemical waste disposal.

Biological Effects and Mechanism of Action
The toxicity of aldehydes, in general, is attributed to their high electrophilicity, which allows

them to react with nucleophilic groups in biological macromolecules.[9] The primary mechanism

of aldehyde-induced cellular damage involves the formation of adducts with proteins and DNA.

[9][10]

The following diagram illustrates this general mechanism of aldehyde toxicity.
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General Mechanism of Aldehyde Toxicity

Adipaldehyde
(Electrophilic Aldehyde Groups)

Cellular Macromolecules
(Proteins, DNA)

reacts with

Adduct Formation
(Schiff Base or Michael Addition)

Cellular Damage

Protein Dysfunction DNA Damage
(Cross-links, Mutations)

Click to download full resolution via product page

Caption: A simplified diagram of the general toxic mechanism of aldehydes.

This adduct formation can lead to:

Protein Dysfunction: Modification of amino acid residues can alter protein structure and

function, potentially inhibiting enzyme activity.[15]
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DNA Damage: Aldehydes can form DNA-protein crosslinks and other DNA adducts, which

can interfere with DNA replication and transcription, leading to mutations and genotoxicity.[9]

[11]

Disposal Considerations
Adipaldehyde and any contaminated materials should be disposed of as hazardous chemical

waste.[7] The recommended method of disposal is through a licensed chemical destruction

plant or by controlled incineration with flue gas scrubbing.[8] Do not dispose of adipaldehyde
down the drain or in general waste.[8] Contaminated packaging should also be treated as

hazardous waste.[8]

Conclusion
Adipaldehyde is a valuable chemical intermediate, but its inherent reactivity and flammability

demand a high level of safety awareness and strict adherence to handling protocols. By

understanding its properties, implementing appropriate engineering controls, consistently using

personal protective equipment, and being prepared for emergencies, researchers and

scientists can safely utilize adipaldehyde in their work. This guide provides a foundation for

developing laboratory-specific standard operating procedures to ensure a safe working

environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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